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Compound of Interest

Compound Name: Meobal-d3

Cat. No.: B12402277

For researchers, scientists, and drug development professionals, the safe and compliant
disposal of chemical compounds is a critical aspect of laboratory operations. This guide
provides detailed, step-by-step procedures for the proper disposal of Meobal-d3, which has
been identified as a deuterated form of Meobal, a trade name for Methylcobalamin (a form of
Vitamin B12). While the deuterium labeling does not render the compound radioactive, it is
imperative to handle it as a chemical waste product in accordance with institutional and local
regulations.

l. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn. This includes, but is not limited to:

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Compatible chemical-resistant gloves.

o Body Protection: A lab coat or other protective clothing to prevent skin contact.
In the event of accidental exposure, follow these first-aid measures:

 Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical
attention.
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» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Il. Chemical Waste Classification and Segregation

Meobal-d3 (Deuterated Methylcobalamin) should be treated as a non-hazardous chemical
waste unless mixed with other hazardous materials. However, institutional policies may vary,
and it is crucial to consult your organization's Environmental Health and Safety (EHS)
department for specific classification guidelines.

Key Principles:
» Do not dispose of Meobal-d3 down the drain or in regular trash.[1]

o Segregate Waste: Keep Meobal-d3 waste separate from other chemical waste streams to
avoid unintended reactions. Store it in a designated and properly labeled waste container.

« Original Containers: Whenever possible, use the original container for waste accumulation,
ensuring it is in good condition with a secure lid.

lll. Step-by-Step Disposal Protocol

The following protocol outlines the recommended steps for the safe collection and disposal of
Meobal-d3 waste.

» Container Selection and Labeling:
o Use a designated, leak-proof, and chemically compatible waste container.

o Clearly label the container with "Deuterated Methylcobalamin Waste," the chemical
formula (CesHssD3CoN13014P), and any other information required by your institution.
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o Waste Accumulation:

o Place all Meobal-d3 waste, including any contaminated materials (e.g., pipette tips,
gloves, weighing paper), into the designated waste container.

o Keep the container securely closed when not in use.

o Store the waste container in a designated satellite accumulation area (SAA) within the
laboratory.

e Request for Waste Pickup:

o Once the container is full or ready for disposal, follow your institution's established
procedures to request a pickup from the EHS department or a licensed chemical waste
disposal contractor.

o Do not attempt to transport the chemical waste off-site yourself.

IV. Chemical and Physical Properties

For reference, the following table summarizes key quantitative data for both Methylcobalamin
and Vitamin D3, as the initial product name "Meobal-d3" could have been ambiguous.

Property Methylcobalamin Vitamin D3
Molecular Formula Ce3H91CON13014P[2] C27H440]3]

Molar Mass 1344.4 g/mol [2] 384.6 g/mol [3]
Appearance Bright red crystals Fine colorless crystals
CAS Number 13422-55-4 67-97-0

V. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Meobal-d3.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12402277?utm_src=pdf-body
https://www.benchchem.com/product/b12402277?utm_src=pdf-body
https://en.wikipedia.org/wiki/Methylcobalamin
https://cdn.caymanchem.com/cdn/msds/11792m.pdf
https://en.wikipedia.org/wiki/Methylcobalamin
https://cdn.caymanchem.com/cdn/msds/11792m.pdf
https://www.benchchem.com/product/b12402277?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Meobal-d3 Disposal Workflow

Identify Meobal-d3 Waste

Wear Appropriate PPE

(Gloves, Goggles, Lab Coat)

Select & Label
Waste Container

l

Segregate from Other
Chemical Waste

l

Accumulate Waste in
Designated Container

l

Store in Satellite
Accumulation Area

Request Waste Pickup
from EHS

Proper Disposal by
Licensed Contractor

Click to download full resolution via product page

Meobal-d3 Disposal Workflow

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12402277?utm_src=pdf-body-img
https://www.benchchem.com/product/b12402277?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

This guide provides a comprehensive overview of the proper disposal procedures for Meobal-
d3. Adherence to these guidelines, in conjunction with your institution's specific protocols, is
essential for maintaining a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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